Cas no 2171926-57-9 (2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid)

• Product Name: 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid
• CAS No: 2171926-57-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6077432
• PubChem ID: 165569974
• Update Time: 2025-10-28

2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid
• 2-(4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}oxan-3-yl)acetic acid
• 2171926-57-9
• EN300-1580779

• Inchi： 1S/C26H30N2O7/c29-24(28-23-9-11-33-14-17(23)13-25(30)31)16-34-12-10-27-26(32)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23H,9-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KYFOTTGYCGLAIN-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(=O)O)C1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid

2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid (CAS No. 2171926-57-9)

2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxan-3-yl)acetic acid, commonly referred to as compound 2171926-57-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, identified by its CAS number 2171926-57-9, has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in targeted drug delivery systems and its ability to enhance the bioavailability of therapeutic agents.

The molecular structure of compound 2171926-57-9 is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. This feature makes it particularly valuable in the synthesis of bioactive molecules and peptide-based drugs. The Fmoc group not only stabilizes the molecule during synthesis but also plays a crucial role in modulating the pharmacokinetic properties of the compound. Researchers have demonstrated that the presence of the Fmoc group enhances the solubility and stability of the compound, making it suitable for various biomedical applications.

In terms of synthesis, compound 2171926-57-9 is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of its production. These methods not only reduce reaction times but also minimize the generation of hazardous byproducts, aligning with green chemistry principles.

The biological activity of compound 2171926-57-9 has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in delivering therapeutic agents across biological barriers.

Recent advancements in computational chemistry have further elucidated the molecular interactions of compound 2171926-57-9. Molecular docking studies reveal that it binds effectively to target proteins with high affinity, indicating its potential as a lead compound for drug design. Furthermore, pharmacokinetic modeling predicts favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug candidates.

In conclusion, compound 2171926-57-9, with its unique structural features and promising biological properties, represents a significant advancement in medicinal chemistry. Its potential applications span across various therapeutic areas, including inflammation, oncology, and infectious diseases. As research continues to uncover its full potential, this compound stands as a testament to the power of innovative chemical design and synthesis techniques.